N-(3,5-dimethylphenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H17N3O3/c1-12-7-13(2)9-14(8-12)22-17(24)10-23-11-21-18-15-5-3-4-6-16(15)26-19(18)20(23)25/h3-9,11H,10H2,1-2H3,(H,22,24)
• InChI Key: UCHPBXDWXGDMFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)OC4=CC=CC=C43)C
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide, also known as DPA-714, is a novel ligand that targets the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in regulating the transport of cholesterol and other molecules across the mitochondrial membrane. DPA-714 has been extensively studied in recent years for its potential use in various scientific research applications.

Scientific Research Applications

Synthesis and Biological Evaluation

N-(3,5-dimethylphenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide is utilized in the synthesis of various heterocyclic compounds. For instance, Aggarwal et al. (2014) described the synthesis of 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazoles and their derivatives, which were evaluated for antibacterial and cytotoxic activities (Aggarwal et al., 2014). Similarly, Bondock et al. (2008) synthesized various heterocycles incorporating antipyrine moiety and evaluated their antimicrobial properties (Bondock et al., 2008).

Radiosynthesis and Imaging Applications

The compound has been used in the radiosynthesis of selective radioligands for imaging. Dollé et al. (2008) reported on the synthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, using a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides (Dollé et al., 2008).

Potential in Cognitive Function Enhancement

The compound has been explored for its potential effects on learning and memory. For instance, Sakurai et al. (1989) studied the effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) on learning and memory in rats, showing its potential to enhance cognitive functions (Sakurai et al., 1989).

Antimicrobial Applications

The compound has been used to synthesize new pyrimidinone and oxazinone derivatives with antimicrobial properties. Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents (Hossan et al., 2012).

Other Applications

Other research applications include the synthesis of novel compounds for various biological activities. For instance, Gangjee et al. (2008) designed and synthesized classical and nonclassical 2-amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors (Gangjee et al., 2008).